Cas no 2166679-12-3 (5-Bromo-2,4-dichlorobenZoyl chloride)

• Product Name: 5-Bromo-2,4-dichlorobenZoyl chloride
• CAS No: 2166679-12-3
• MF: C₇H₂BrCl₃O
• MW: 288.353178501129
• CID: 6794368
• PubChem ID: 171032873
• Update Time: 2025-06-10

5-Bromo-2,4-dichlorobenZoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2166679-12-3
• 5-Bromo-2,4-dichlorobenZoyl chloride
• MFCD32267533

• Inchi： 1S/C7H2BrCl3O/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2H
• InChI Key： ROBFEVQTOGSWCV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)Cl)=C1)Cl)Cl

Computed Properties

• Exact Mass: 285.83546g/mol
• Monoisotopic Mass: 285.83546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-Bromo-2,4-dichlorobenZoyl chloride

Introduction to 5-Bromo-2,4-dichlorobenzoyl Chloride (CAS No. 2166679-12-3)

5-Bromo-2,4-dichlorobenzoyl chloride (CAS No. 2166679-12-3) is a versatile and important organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromine atom and two chlorine atoms substituted on a benzoyl chloride framework. The combination of these functional groups imparts distinct chemical properties that make it a valuable reagent in various synthetic processes.

The molecular formula of 5-Bromo-2,4-dichlorobenzoyl chloride is C₈H₃BrCl₃O, and its molecular weight is approximately 285.45 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the acyl chloride functional group. This reactivity makes it an excellent electrophilic reagent in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis.

In the context of pharmaceutical research, 5-Bromo-2,4-dichlorobenzoyl chloride has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its utility as an intermediate in the synthesis of novel compounds with therapeutic properties. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer activities. The bromine and chlorine substituents provide opportunities for further functionalization, allowing for the creation of a diverse array of bioactive molecules.

The synthetic versatility of 5-Bromo-2,4-dichlorobenzoyl chloride extends beyond pharmaceutical applications. In materials science, it has been employed in the development of advanced polymers and coatings. The presence of halogen substituents can enhance the thermal stability and mechanical properties of these materials, making them suitable for use in various industrial settings. Additionally, the compound's reactivity with nucleophiles can be harnessed to create tailored polymers with specific functionalities.

Safety considerations are paramount when handling 5-Bromo-2,4-dichlorobenzoyl chloride. As with many acyl chlorides, it is highly reactive and can release hydrogen chloride gas upon exposure to moisture or water. Therefore, it should be stored in a dry environment and handled under inert conditions to prevent degradation and potential hazards. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

In terms of environmental impact, the use of 5-Bromo-2,4-dichlorobenzoyl chloride should be carefully managed to prevent contamination of water sources and ecosystems. Green chemistry principles can be applied to optimize synthetic routes that minimize waste generation and reduce the environmental footprint associated with its production and use.

The latest research on 5-Bromo-2,4-dichlorobenzoyl chloride continues to uncover new applications and improve existing methods for its synthesis and utilization. For example, recent advancements in catalytic methods have led to more efficient and selective routes for producing this compound from readily available starting materials. These developments not only enhance the economic viability of using 5-Bromo-2,4-dichlorobenzoyl chloride but also contribute to the broader goals of sustainable chemistry.

In conclusion, 5-Bromo-2,4-dichlorobenzoyl chloride (CAS No. 2166679-12-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, pharmaceutical development, and materials science. As ongoing research continues to expand our understanding of this compound's properties and applications, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.